Cas no 38957-41-4 (Emorfazone)

• Product Name: Emorfazone
• CAS No: 38957-41-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 924085
• PubChem ID: 3221
• Update Time: 2025-04-19

Emorfazone Chemical and Physical Properties

Names and Identifiers

• Emorfazone
• 4-ethoxy-2-methyl-5-morpholin-4-ylpyridazin-3-one
• 4-ethoxy-2-methyl-5-morpholin-4-yl-2H-pyridazin-3-one
• EINECS 254-220-9
• Emorfazona [INN-Spanish]
• Emorfazone [INN-French]
• emorfazone(jan)
• Emorfazonum [INN-Latin]
• Nandron
• 38957-41-4
• SR-01000944985
• Tox21_113708
• Pentoil (TN)
• CHEMBL2103954
• BRN 0995465
• DTXCID802981
• TS-09950
• D01353
• CHEBI:31535
• SR-01000944985-1
• Pentoil
• Emorfazonum
• M 73101
• AKOS040759683
• Q27291687
• EMORFAZONE [MI]
• 4-Ethoxy-2-methyl-5-(4-morpholinyl)-3(2H)-pyridazinone
• Emorfazone (JP17/INN)
• M-73101
• 4-(ethyloxy)-2-methyl-5-morpholin-4-ylpyridazin-3(2H)-one
• 4-Ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone
• Pentoyl
• SCHEMBL26203
• M73101
• DTXSID0022981
• CAS-38957-41-4
• 3(2H)-Pyridazinone, 4-ethoxy-2-methyl-5-morpholino-
• EMORFAZONE [JAN]
• UNII-V93U9DH62C
• NCGC00249932-01
• V93U9DH62C
• EMORFAZONE [WHO-DD]
• NS00030494
• Emorfazona
• Emorfazone [INN:JAN]
• EMORFAZONE [INN]
• 3(2H)-Pyridazinone, 4-ethoxy-2-methyl-5-(4-morpholinyl)-

• Inchi： 1S/C11H17N3O3/c1-3-17-10-9(8-12-13(2)11(10)15)14-4-6-16-7-5-14/h8H,3-7H2,1-2H3
• InChI Key： URJQOOISAKEBKW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NN(C)C(C=2OCC)=O)CC1

Computed Properties

• Exact Mass: 239.12700
• Monoisotopic Mass: 239.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 0

Experimental Properties

• Density: 1.1771 (rough estimate)
• Melting Point: 89-91°
• Boiling Point: 381.93°C (rough estimate)
• Flash Point: 175.4°C
• Refractive Index: 1.5700 (estimate)
• PSA: 56.59000
• LogP: 0.08060

Emorfazone Security Information

• Toxicity：LD50 i.p. in mice: 700 mg/kg (Takaya)